2-(4-chloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)ethanol

• Molecular Formula: C8H8ClN3O
• Molecular Weight: 197.62 g/mol
• IUPAC Name: 2-(4-chloropyrrolo[3,2-d]pyrimidin-5-yl)ethanol
• InChI: InChI=1S/C8H8ClN3O/c9-8-7-6(10-5-11-8)1-2-12(7)3-4-13/h1-2,5,13H,3-4H2
• InChI Key: AKYOGETXLJJPTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C2=C1N=CN=C2Cl)CCO

Description

2-(4-chloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)ethanol is a useful research compound. Its molecular formula is C8H8ClN3O and its molecular weight is 197.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 5-(2-{[tert-butyl(dimethyl)silyl]oxy}ethyl)-4-chloro-5H-pyrrolo[3,2-d]pyrimidine (560 mg) in tetrahydrofuran (1.7 mL), was added tetrabutylammonium fluoride (1M tetrahydrofuran solution) (2.69 mL) under ice-cooling, and the mixture was stirred for 4 hrs. The reaction mixture was diluted with water (20 mL) and extracted with ethyl acetate (30 mL×3). The organic layer was washed with saturated brine (30 mL×3) and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure, and the obtained residue was subjected to silica gel column chromatography (silica gel, eluent:ethyl acetate/methanol=10/0→9/1). The object fraction was concentrated under reduced pressure and dried to give the title compound (391 mg) as a white solid.